Cas no 876500-74-2 (5-TRIFLUOROMETHOXYBENZOTHIAZOLE)

5-Trifluoromethoxybenzothiazole is a fluorinated benzothiazole derivative characterized by the presence of a trifluoromethoxy (–OCF₃) substituent. This compound is of interest in pharmaceutical and agrochemical research due to the electron-withdrawing and lipophilic properties imparted by the trifluoromethoxy group, which can enhance metabolic stability and bioavailability. Its benzothiazole core serves as a versatile scaffold in medicinal chemistry, often utilized in the development of bioactive molecules. The compound's unique structural features make it a valuable intermediate for synthesizing heterocyclic compounds with potential applications in drug discovery and material science. Handling requires standard safety precautions due to its organic and fluorinated nature.

5-TRIFLUOROMETHOXYBENZOTHIAZOLE structure

876500-74-2 structure

Product Name:5-TRIFLUOROMETHOXYBENZOTHIAZOLE

CAS No:876500-74-2

MF:C₈H₄F₃NOS

MW:219.18367099762

MDL:MFCD06659662

CID:891261

PubChem ID:71433167

Update Time:2025-10-21

5-TRIFLUOROMETHOXYBENZOTHIAZOLE Chemical and Physical Properties

Names and Identifiers

- 5-TRIFLUOROMETHOXYBENZOTHIAZOLE
- 5-(Trifluoromethoxy)benzothiazole (ACI)
- SCHEMBL21536794
- 5-(trifluoromethoxy)-1,3-benzothiazole
- BS-44472
- 5-(trifluoromethoxy) benzo[d]thiazole
- E74439
- CS-0457710
- 876500-74-2
- MFCD06659662
- DB-350091
- KUZWMMJBAFVTFG-UHFFFAOYSA-N
- 5-(trifluoromethoxy)benzo[d]thiazole
- MDL： MFCD06659662
- Inchi： 1S/C8H4F3NOS/c9-8(10,11)13-5-1-2-7-6(3-5)12-4-14-7/h1-4H
- InChI Key： KUZWMMJBAFVTFG-UHFFFAOYSA-N
- SMILES： FC(OC1C=C2C(SC=N2)=CC=1)(F)F

Computed Properties

Exact Mass: 218.99700
Monoisotopic Mass: 218.99656941g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 50.4Å²

Experimental Properties

PSA: 50.36000
LogP: 3.19490

5-TRIFLUOROMETHOXYBENZOTHIAZOLE Pricemore >>

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